Methylene Spacer vs. Direct O-Sulfonylation
The target compound incorporates a -CH2- spacer between the piperidine 4-position and the tosylate ester oxygen, whereas its closest analog CAS 1353959-54-2 bears the tosylate directly on the ring via an O-SO2- linkage. This structural difference yields a higher molecular weight (327.40 vs. 313.37 Da), one additional rotatable bond (6 vs. 5), and an elevated computed LogP (1.80 vs. 1.53), indicating increased conformational freedom and greater lipophilicity that can influence both reaction kinetics at the sulfonate center and chromatographic retention .
| Evidence Dimension | Molecular weight; rotatable bond count; computed LogP |
|---|---|
| Target Compound Data | MW 327.40 Da; 6 rotatable bonds; LogP 1.80 |
| Comparator Or Baseline | CAS 1353959-54-2 (2-(4-(Tosyloxy)piperidin-1-yl)acetic acid): MW 313.37 Da; 5 rotatable bonds; LogP 1.53 |
| Quantified Difference | ΔMW = +14.03 Da; ΔRotB = +1; ΔLogP = +0.27 |
| Conditions | Computed properties from ChemSrc and Kuujia database entries using standard prediction algorithms |
Why This Matters
The extra methylene unit increases the distance between the piperidine nitrogen and the electrophilic sulfonate center, which can modulate nucleophilic attack geometry and provides distinct chromatographic retention for purification relative to the non-spacer analog.
